4-{[(4-methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide

• IUPAC Name: 4-[(4-methoxyphenyl)sulfamoyl]-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H14N2O4S2/c1-14-13(16)12-7-11(8-20-12)21(17,18)15-9-3-5-10(19-2)6-4-9/h3-8,15H,1-2H3,(H,14,16)
• InChI Key: MXFABMRUFBKNOI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CS1)S(=O)(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C13H14N2O4S2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves reactions such as the addition of carbamoylsilane to N-sulfonylimines, leading to the formation of α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides under catalyst-free conditions in good to excellent yields. This methodology can be adapted for the synthesis of 4-{[(4-Methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide, demonstrating the flexibility and efficiency of such synthetic routes (Liu, Guo, & Chen, 2015).

Molecular Structure Analysis

The molecular structure of compounds related to 4-{[(4-Methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide has been elucidated through techniques such as single crystal X-ray diffraction, confirming their intricate molecular configurations. For instance, the structure of 2-[({[(4-methylphenyl)sulfonyl]methyl} amino)carbonyl]-1,3-dioxo-2,3-dihydro-1H-inden-2-yl 2-thiophenecarboxylate was determined, showcasing the detailed molecular architecture that can be expected for the compound (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).

Chemical Reactions and Properties

Chemical reactions involving similar sulfonamide compounds have been explored, providing insights into the reactivity and potential chemical transformations of 4-{[(4-Methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide. For example, the regioselective cleavage reaction of the aromatic methylenedioxy ring to synthesize phenothiazine analogues reveals the compound's versatile chemical behavior and potential for further functionalization (Imakura et al., 1994).

Physical Properties Analysis

The physical properties of compounds similar to 4-{[(4-Methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide, such as solubility, melting point, and crystallinity, can be inferred from related research. Studies on related sulfonamide compounds, focusing on their synthesis and characterization, offer valuable information on the expected physical characteristics of this compound, including its behavior under various conditions and its stability (Ghorab, Soliman, Alsaid, & Askar, 2017).

Chemical Properties Analysis

The chemical properties of 4-{[(4-Methoxyphenyl)amino]sulfonyl}-N-methyl-2-thiophenecarboxamide, such as reactivity with different reagents, stability under various chemical conditions, and potential for further chemical modifications, are crucial for understanding its applications. The synthesis and evaluation of related sulfonamide derivatives for their antimicrobial activity, for example, highlight the potential biological relevance and chemical utility of the compound (Abbasi et al., 2018).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some sulfonamides are used as antibiotics, where they inhibit the growth of bacteria by interfering with the synthesis of folic acid.